Cas no 2306264-46-8 (Tert-Butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate)

• Product Name: Tert-Butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate
• CAS No: 2306264-46-8
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• MDL: MFCD31742820
• CID: 4730074
• PubChem ID: 135394770
• Update Time: 2025-05-25

Tert-Butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate
• t-Butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate
• PB42218
• P20118
• 2306264-46-8
• AS-79777
• MFCD31742820
• tert-Butyl4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate
• SY321409
• SCHEMBL23327561
• 1-Boc-4-(2-oxoethyl)bicyclo[2.2.1]heptane
• Tert-Butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate

• MDL： MFCD31742820
• Inchi： 1S/C14H22O3/c1-12(2,3)17-11(16)14-6-4-13(10-14,5-7-14)8-9-15/h9H,4-8,10H2,1-3H3
• InChI Key： OZNCHGJDWILYAG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CCC(CC=O)(CC1)C2)=O

Computed Properties

• Exact Mass: 238.15689456 g/mol
• Monoisotopic Mass: 238.15689456 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4
• Molecular Weight: 238.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Tert-Butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate

Introduction to Tert-Butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate (CAS No: 2306264-46-8)

Tert-Butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate, a compound with the chemical identifier CAS No: 2306264-46-8, is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of bicyclic esters, characterized by its intricate three-dimensional structure, which contributes to its unique chemical properties and potential biological activities.

The structural framework of Tert-Butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate consists of a bicyclo[2.2.1]heptane core, which is a fused tricyclic system comprising two six-membered rings and one five-membered ring. This core is functionalized with a Tert-butyl group at the 1-position and a 4-(2-oxoethyl) moiety at the 4-position, enhancing its reactivity and versatility in synthetic applications.

In recent years, there has been a growing interest in bicyclic compounds due to their prevalence in natural products and their potential as pharmacophores in drug discovery. The rigid conformation provided by the bicyclo[2.2.1]heptane scaffold often enhances binding affinity and selectivity, making such compounds valuable candidates for developing novel therapeutic agents.

The synthesis of Tert-butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate presents a significant challenge due to the complexity of the molecular structure. Advanced synthetic methodologies, including ring-closing metathesis and intramolecular reactions, have been employed to construct the bicyclic core efficiently. The introduction of the Tert-butyl group and the 4-(2-oxoethyl) substituent requires precise control over reaction conditions to ensure high yield and purity.

One of the key features of this compound is its potential utility as an intermediate in the synthesis of more complex molecules. The presence of both an ester group and a Tert-butyl group provides multiple sites for further functionalization, allowing chemists to tailor the properties of the final product for specific applications.

Recent studies have explored the biological activity of derivatives of bicyclo[2.2.1]heptane compounds, particularly those with ester functionalities. These studies have shown that such derivatives can exhibit a range of pharmacological effects, including anti-inflammatory, analgesic, and antimicrobial properties. The structural motifs present in Tert-butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate are consistent with these findings, suggesting that it may also possess significant biological activity.

The compound's potential as a building block in drug development has prompted researchers to investigate its interactions with biological targets such as enzymes and receptors. Computational modeling techniques have been particularly useful in predicting how this molecule might bind to these targets, providing insights into its mechanism of action.

In addition to its pharmaceutical applications, Tert-butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate may find utility in materials science and industrial chemistry. Its unique structure and reactivity make it a promising candidate for developing new polymers or specialty chemicals with tailored properties.

The ongoing research into this compound underscores its importance as a versatile intermediate in synthetic chemistry. As new methodologies are developed and more data becomes available, the potential applications of Tert-butyl 4-(2-oxoethyl)bicyclo[2.2.1]heptane-1-carboxylate are likely to expand further, solidifying its place as a valuable asset in both academic and industrial settings.